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Compound of Interest

Compound Name: Acutumidine

Cat. No.: B102998 Get Quote

An In-depth Technical Guide to Acutumidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acutumidine, a member of the hasubanan alkaloid family, is a chlorinated natural product

isolated from the rhizomes of Menispermum dauricum. This technical guide provides a

comprehensive overview of the available scientific data on Acutumidine, including its chemical

properties, biological origin, and cytotoxic activity. While research on Acutumidine is not as

extensive as for some related alkaloids, this document consolidates the existing knowledge to

support further investigation into its therapeutic potential.

Chemical and Physical Properties
Acutumidine is a complex heterocyclic compound with a distinct spiro-fused ring system

characteristic of hasubanan alkaloids. Its key identifiers and physicochemical properties are

summarized in the table below.
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Property Value Source

CAS Number 18145-26-1 --INVALID-LINK--

Molecular Formula C₁₈H₂₂ClNO₆ --INVALID-LINK--

Molecular Weight 383.8 g/mol --INVALID-LINK--

IUPAC Name

(1S,4'S,6S,10R,11S)-11-

chloro-4'-hydroxy-3',4,5-

trimethoxyspiro[7-

azatricyclo[4.3.3.0¹'⁶]dodec-4-

ene-10,5'-cyclopent-2-

ene]-1',3-dione

--INVALID-LINK--

Biological Source and Isolation
Acutumidine is a naturally occurring alkaloid found in the rhizomes of Menispermum dauricum

DC., a plant used in traditional Chinese medicine.[1][2] The isolation of Acutumidine, along

with several other related alkaloids, was described in a 2002 study published in

Phytochemistry.

Experimental Protocol: Isolation of Acutumidine
The following is a generalized protocol based on typical alkaloid extraction and isolation

procedures described in the literature for compounds from Menispermum dauricum.

Workflow for the Isolation of Acutumidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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